5-(7-chloro-4-oxo-4H-3,1-benzoxazin-2-yl)-2-propyl-1H-isoindole-1,3(2H)-dione

• IUPAC Name: 5-(7-chloro-4-oxo-3,1-benzoxazin-2-yl)-2-propylisoindole-1,3-dione
• InChI: InChI=1S/C19H13ClN2O4/c1-2-7-22-17(23)12-5-3-10(8-14(12)18(22)24)16-21-15-9-11(20)4-6-13(15)19(25)26-16/h3-6,8-9H,2,7H2,1H3
• InChI Key: IWOGPADHKOGHTK-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)C2=C(C1=O)C=C(C=C2)C3=NC4=C(C=CC(=C4)Cl)C(=O)O3
• Molecular Formula: C19H13ClN2O4
• Molecular Weight: 368.8 g/mol

Description

5-(7-chloro-4-oxo-4H-3,1-benzoxazin-2-yl)-2-propyl-1H-isoindole-1,3(2H)-dione is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is also known as CIQ, and it has been shown to have a variety of interesting properties that make it a valuable tool for researchers in a range of different fields.

Mechanism of Action

The mechanism of action of 5-(7-chloro-4-oxo-4H-3,1-benzoxazin-2-yl)-2-propyl-1H-isoindole-1,3(2H)-dione is not fully understood. However, it is believed that this compound may act as an inhibitor of certain enzymes, which could potentially have a range of different effects on cellular function.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of interesting biochemical and physiological effects. For example, this compound has been shown to inhibit the activity of certain enzymes, which could potentially have a range of different effects on cellular function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-(7-chloro-4-oxo-4H-3,1-benzoxazin-2-yl)-2-propyl-1H-isoindole-1,3(2H)-dione in lab experiments is that it is a highly specific inhibitor of certain enzymes. This means that researchers can use this compound to selectively target certain pathways or cellular processes.
However, there are also some limitations to using this compound in lab experiments. For example, it can be difficult to obtain pure samples of this compound, which can make it challenging to perform experiments with consistent results.

Future Directions

There are many potential future directions for research on 5-(7-chloro-4-oxo-4H-3,1-benzoxazin-2-yl)-2-propyl-1H-isoindole-1,3(2H)-dione. Some possible areas of future research could include:
- Further studies on the mechanism of action of this compound, in order to better understand its effects on cellular function.
- Exploration of the potential therapeutic applications of this compound, particularly in the treatment of diseases that are related to the inhibition of specific enzymes.
- Development of new synthesis methods for this compound that are more efficient or cost-effective than current methods.
- Investigation of the potential use of this compound in combination with other drugs or compounds, in order to enhance its effects or target multiple pathways simultaneously.

Scientific Research Applications

5-(7-chloro-4-oxo-4H-3,1-benzoxazin-2-yl)-2-propyl-1H-isoindole-1,3(2H)-dione has been studied extensively for its potential use in scientific research. This compound has been shown to have a variety of interesting properties that make it a valuable tool for researchers in a range of different fields.